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Compound of Interest

Compound Name: cis-1,3-Pentadiene

Cat. No.: B074190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for cis-
1,3-pentadiene. The information is presented in a structured format to facilitate its use in
research, development, and academic applications. This document summarizes key
guantitative data, outlines the experimental methodologies employed for their determination,
and provides a visual representation of a general experimental workflow.

Core Thermochemical Data

The following tables summarize the essential thermochemical properties of cis-1,3-pentadiene
in both its gaseous and liquid phases. These values are critical for understanding the
molecule's stability, reactivity, and energy content.

Gas Phase Thermochemical Data

Property Value Units Reference(s)

Enthalpy of Formation

77.8+1.0 kJ/mol [1]
(AfH°gas)
Standard Molar

3165+2.1 J/mol-K [1]
Entropy (S°gas)
Molar Heat Capacity

97.18 J/mol-K [1]

(Cp,gas) at 298.15 K
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Condensed Phase Thermochemical Data

Property Value Units Reference(s)

Enthalpy of Formation

o 49.4+1.0 kJ/mol [1]
(AfH°liquid)
Standard Molar
o 2148+1.1 J/mol-K [2]
Entropy (S°liquid)
Molar Heat Capacity
149.33 J/mol-K [3]

(Cp,liquid) at 298.15 K

Phase Change Data
Property Value Units Reference(s)

Enthalpy of
Y 28.4+0.2 kd/mol [2]
Vaporization (AvapH®)

Normal Boiling Point

) 317.25 K [2]
(Tboil)
Enthalpy of Fusion
7.93 kJ/mol [2]
(AfusH)
Melting Point (Tfus) 132.35 K [2]

Experimental Protocols

The determination of the thermochemical data presented in this guide relies on precise
calorimetric and spectroscopic methods. The majority of the critically evaluated data for cis-
1,3-pentadiene originates from the work of Messerly, Todd, and Guthrie. The detailed
experimental protocols are described in their 1970 publication in the Journal of Chemical &
Engineering Data.[1][2][3][4]

A general outline of the methodologies typically employed for such determinations includes:

o Heat Capacity and Enthalpy of Fusion/Transition: These properties are often determined
using adiabatic calorimetry. The sample is placed in a calorimeter, and its temperature is
measured as a function of the energy input. This allows for the precise determination of heat
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capacity over a range of temperatures. Phase transitions, such as melting, are observed as
a sharp increase in enthalpy at a constant temperature.

o Enthalpy of Combustion: The standard enthalpy of formation is frequently derived from the
enthalpy of combustion, which is measured using bomb calorimetry. A known amount of the
substance is combusted in a high-pressure oxygen environment within a sealed container
(the "bomb™). The heat released by the combustion reaction is absorbed by the surrounding
water bath, and the temperature change is used to calculate the enthalpy of combustion.

o Enthalpy of Vaporization: This can be determined by measuring the vapor pressure of the
liquid as a function of temperature and applying the Clausius-Clapeyron equation.
Alternatively, it can be measured directly using a vaporization calorimeter.

e Molar Entropy: The Third Law of Thermodynamics provides the basis for the determination of
molar entropy. By measuring the heat capacity of a substance from close to absolute zero up
to the desired temperature and accounting for the entropies of any phase transitions, the
standard molar entropy can be calculated.

For the specific and detailed experimental procedures, apparatus, sample purities, and data
analysis techniques used to obtain the thermochemical data for cis-1,3-pentadiene,
researchers are directed to the primary literature.[1][2][3][4]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
key thermochemical properties of a chemical compound such as cis-1,3-pentadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Thermochemical Profile of cis-1,3-Pentadiene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074190#thermochemical-data-for-cis-1-3-pentadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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